C-6 Ceramide-biotin
C-6 Ceramide-biotin
C-6 Ceramide-biotin is an affinity probe that allows C-6 ceramide (Item No. 62525) to be detected or immobilized through interaction with the biotin ligand. C-6 Ceramide-biotin has been used to detect ceramide binding partners, such as inhibitor 2 of protein phosphatase 2A (I2PP2A), in vitro and in situ. C-6 ceramide is a cell-permeable analog of naturally occurring ceramides. With a longer carbon chain than C-2 ceramide (Item No. 62510), it is somewhat more hydrophobic and may more closely mimic the effects of natural ceramides. C-6 ceramide mediates many diverse biological activities including apoptosis, activation of PP2A, and inhibition of the mitochondrial respiratory chain. It also enhances the expression of COX-2 in rat granulosa cells and stimulates the growth of bovine aortic smooth muscle cells. C-6 ceramide acts in neuronal axons to inhibit neurite growth.
Brand Name:
Vulcanchem
CAS No.:
192070-02-3
VCID:
VC0163818
InChI:
InChI=1S/C34H62N4O5S/c1-2-3-4-5-6-7-8-9-10-11-12-13-15-20-29(40)27(25-39)36-32(42)23-16-14-19-24-35-31(41)22-18-17-21-30-33-28(26-44-30)37-34(43)38-33/h15,20,27-30,33,39-40H,2-14,16-19,21-26H2,1H3,(H,35,41)(H,36,42)(H2,37,38,43)/b20-15+/t27-,28-,29+,30-,3
SMILES:
CCCCCCCCCCCCC/C=C/[C@@H](O)[C@@H](NC(CCCCCNC(CCCC[C@H]1[C@]2([H])[C@](NC(N2)=O)([H])CS1)=O)=O)CO
Molecular Formula:
C34H62N4O5S
Molecular Weight:
638.9
C-6 Ceramide-biotin
CAS No.: 192070-02-3
Reference Standards
VCID: VC0163818
Molecular Formula: C34H62N4O5S
Molecular Weight: 638.9
| CAS No. | 192070-02-3 |
|---|---|
| Product Name | C-6 Ceramide-biotin |
| Molecular Formula | C34H62N4O5S |
| Molecular Weight | 638.9 |
| Standard InChI | InChI=1S/C34H62N4O5S/c1-2-3-4-5-6-7-8-9-10-11-12-13-15-20-29(40)27(25-39)36-32(42)23-16-14-19-24-35-31(41)22-18-17-21-30-33-28(26-44-30)37-34(43)38-33/h15,20,27-30,33,39-40H,2-14,16-19,21-26H2,1H3,(H,35,41)(H,36,42)(H2,37,38,43)/b20-15+/t27-,28-,29+,30-,3 |
| Standard InChIKey | AWBCMSFWIASOLO-MDSNSZKOSA-N |
| SMILES | CCCCCCCCCCCCC/C=C/[C@@H](O)[C@@H](NC(CCCCCNC(CCCC[C@H]1[C@]2([H])[C@](NC(N2)=O)([H])CS1)=O)=O)CO |
| Description | C-6 Ceramide-biotin is an affinity probe that allows C-6 ceramide (Item No. 62525) to be detected or immobilized through interaction with the biotin ligand. C-6 Ceramide-biotin has been used to detect ceramide binding partners, such as inhibitor 2 of protein phosphatase 2A (I2PP2A), in vitro and in situ. C-6 ceramide is a cell-permeable analog of naturally occurring ceramides. With a longer carbon chain than C-2 ceramide (Item No. 62510), it is somewhat more hydrophobic and may more closely mimic the effects of natural ceramides. C-6 ceramide mediates many diverse biological activities including apoptosis, activation of PP2A, and inhibition of the mitochondrial respiratory chain. It also enhances the expression of COX-2 in rat granulosa cells and stimulates the growth of bovine aortic smooth muscle cells. C-6 ceramide acts in neuronal axons to inhibit neurite growth. |
| Synonyms | N-C6:0-biotin-D-erythro-Ceramide;N-hexanoyl-biotin-D-erythro-Sphingosine |
| Reference | 1.Mukhopadhyay, A.,Saddoughi, S.A.,Song, P., et al. Direct interaction between the inhibitor 2 and ceramide via sphingolipid-protein binding is involved in the regulation of protein phosphatase 2A activity and signaling. FASEB J. 23(3), 751-763 (2009). |
| Last Modified | Aug 20 2021 |
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